Cas no 898406-43-4 (N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898406-43-4
• MF: C₂₀H₂₄ClN₃O₄S₂
• MW: 470.005261421204
• CID: 6209727
• PubChem ID: 18574474
• Update Time: 2025-08-04

N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• F2571-0411
• 898406-43-4
• N1-(2-chlorobenzyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-[(2-chlorophenyl)methyl]-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• N'-[(2-chlorophenyl)methyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• AKOS024661194

• Inchi： 1S/C20H24ClN3O4S2/c21-17-8-2-1-6-15(17)14-23-20(26)19(25)22-11-10-16-7-3-4-12-24(16)30(27,28)18-9-5-13-29-18/h1-2,5-6,8-9,13,16H,3-4,7,10-12,14H2,(H,22,25)(H,23,26)
• InChI Key： LZQKWYAXUCZBAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCCC1CCCCN1S(C1=CC=CS1)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 469.0896763g/mol
• Monoisotopic Mass: 469.0896763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132Ų

Additional information on N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 898406-43-4, commonly referred to as N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex molecular structure, which includes a chlorophenyl group, a piperidine ring, and a thiophene sulfonyl moiety. These structural features contribute to its unique chemical properties and make it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its ability to act as a bioisostere, which allows it to mimic the biological activity of other compounds while potentially offering improved pharmacokinetic properties. This has led to investigations into its role as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer and inflammatory diseases.

The synthesis of N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and coupling reactions. The incorporation of the thiophene sulfonyl group is particularly noteworthy, as it enhances the compound's stability and bioavailability. This has been confirmed through extensive in vitro and in vivo studies, which have demonstrated its ability to penetrate cellular membranes and exert its effects at target sites.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of new types of semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers, which could be used to create highly sensitive sensors for detecting environmental pollutants.

The global market for such specialized compounds is growing rapidly, driven by increasing demand from both the pharmaceutical and electronics industries. According to recent market analyses, the demand for compounds with novel structures like N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is expected to rise significantly over the next five years. This growth is being fueled by advancements in synthetic chemistry and the increasing need for innovative solutions in drug development and materials science.

In conclusion, N'-(2-chlorophenyl)methyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No 898406-43-4) is a versatile compound with a wide range of potential applications. Its unique molecular structure, combined with its favorable chemical properties, makes it an attractive candidate for further research and development. As new studies continue to uncover its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.